Cas no 4736-57-6 (Estra-1,3,5(10)-trien-17-ol,3,4-dimethyl-, acetate, (17b)- (9CI))

• Product Name: Estra-1,3,5(10)-trien-17-ol,3,4-dimethyl-, acetate, (17b)- (9CI)
• CAS No: 4736-57-6
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 334997
• PubChem ID: 138225
• Update Time: 2025-04-19

Estra-1,3,5(10)-trien-17-ol,3,4-dimethyl-, acetate, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-ol,3,4-dimethyl-, acetate, (17b)- (9CI)
• Estra-1,3,5(10)-trien-17b-ol,3,4-dimethyl-, acetate (7CI,8CI)
• 4736-57-6
• FT-0613023
• 4404-51-7
• 1-Isothiocyanato-2-methylbutane #
• 2-METHYLBUTylisoTHIOCYANATE
• STR04869
• MFCD00060414
• EN300-2510161
• 1-Isothiocyanato-2-methylbutane
• 2-Methylbutyl isothiocyanate
• DTXSID80963164
• 2-Methylbutylisothiocyanat
• SCHEMBL3123999
• AKOS009157805

• Inchi： 1S/C6H11NS/c1-3-6(2)4-7-5-8/h6H,3-4H2,1-2H3
• InChI Key： MKWQGOSIKKPMLW-UHFFFAOYSA-N
• SMILES： S=C=NCC(C)CC

Computed Properties

• Exact Mass: 129.06122
• Monoisotopic Mass: 129.06122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• XLogP3: 3.3

Experimental Properties

• Density: 0.92
• Boiling Point: 185.1°Cat760mmHg
• Flash Point: 59.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates